Tert-butyl 3-((6-iodo-3-methoxypyridin-2-yloxy)-methyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-((6-iodo-3-methoxypyridin-2-yloxy)-methyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C16H23IN2O4 and its molecular weight is 434.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis of Pyrrole Precursors
The tert-butyl ester of 3-methoxy-2-pyrrole carboxylic acid, a related compound, has been studied for its reaction with singlet oxygen. This reaction yields peroxidic intermediates useful in synthesizing 5-substituted pyrroles, which are precursors for compounds like prodigiosin and its analogs (Wasserman et al., 2004).
2. Characterization and Synthesis of Thieno[2,3-c]pyridine Derivatives
Research involving the synthesis of thieno[2,3-c]pyridine derivatives from starting materials, including tert-butyl 4-oxopiperidine-1-carboxylate, showcases the potential for creating new compounds with intricate structures. These compounds have been characterized using various methods, such as FTIR, NMR spectroscopy, and X-ray crystallographic analysis (Çolak et al., 2021).
3. Application in Dye-Sensitized Solar Cells
A study on the use of pyridine derivatives, including 4-tert-butylpyridine, in dye-sensitized solar cells, reveals how these compounds can affect the electrochemistry of solar cells. This research contributes to the development of more efficient solar cells (Ferdowsi et al., 2018).
4. Development of New Chemical Entities
The tert-butyl group and its derivatives play a role in synthesizing new chemical entities with potential applications in various fields, including medicinal chemistry. These compounds, such as those with anti-inflammatory activities, are developed through intricate synthetic pathways (Ikuta et al., 1987).
5. Photochemical Reactions
The photooxidation of tert-butyl 3-methoxypyrrole-2-carboxylate, which is structurally related, has been studied for its potential to yield bipyrrolic products. Such research opens doors to new photochemical pathways and applications (Wasserman et al., 1996).
Properties
IUPAC Name |
tert-butyl 3-[(6-iodo-3-methoxypyridin-2-yl)oxymethyl]pyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23IN2O4/c1-16(2,3)23-15(20)19-8-7-11(9-19)10-22-14-12(21-4)5-6-13(17)18-14/h5-6,11H,7-10H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWIGUBVOWDPBEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)COC2=C(C=CC(=N2)I)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23IN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801123499 |
Source
|
| Record name | 1,1-Dimethylethyl 3-[[(6-iodo-3-methoxy-2-pyridinyl)oxy]methyl]-1-pyrrolidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801123499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1186311-18-1 |
Source
|
| Record name | 1,1-Dimethylethyl 3-[[(6-iodo-3-methoxy-2-pyridinyl)oxy]methyl]-1-pyrrolidinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1186311-18-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl 3-[[(6-iodo-3-methoxy-2-pyridinyl)oxy]methyl]-1-pyrrolidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801123499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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